5-(4-Chlorophenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine
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Overview
Description
5-(4-Chlorophenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine is a potent and selective inhibitor of the dopamine D3 receptor. It has shown potential for the treatment of various neurological and psychiatric disorders. In
Scientific Research Applications
Antimicrobial and Anti-Inflammatory Agents : Thienopyrimidine derivatives, including those related to the compound , have demonstrated significant antimicrobial and anti-inflammatory activities. These compounds have shown notable efficacy against fungi, bacteria, and inflammation-related conditions (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).
VEGF Receptor Inhibitors : Certain thieno[2,3-d]pyrimidine derivatives have been identified as potent inhibitors of VEGF receptor-2 kinase, a key component in tumor growth and metastasis. These compounds have potential therapeutic applications in cancer treatment (Yang-Heon Song, 2007).
Selective Serotonin 5-HT6 Receptor Antagonists : Some 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, which are structurally related to the compound, have shown high affinity and selectivity for the serotonin 5-HT6 receptor, suggesting potential use in treating disorders related to serotonin imbalance (Ivachtchenko et al., 2010).
Antifungal and Antibacterial Activities : Novel series of thieno[2,3-d]pyrimidine derivatives have demonstrated potent antifungal and antibacterial activities, highlighting their potential as antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).
VEGFR3 Inhibitors for Breast Cancer Treatment : Thieno[2,3-d]pyrimidine derivatives have been explored as VEGFR3 inhibitors, showing significant promise in the treatment of metastatic breast cancer (Li et al., 2021).
Anti-inflammatory Activity : Some 4-phenylthieno[2,3-e][1,2,4] triazolo[4,3-a]pyrimidine-5(4H)-ones have been synthesized and evaluated for their anti-inflammatory activity, showing significant potential in this field (Pan, Wang, Liu, Gong, & Quan, 2015).
Inhibition of Tumor Necrosis Factor Alpha and Nitric Oxide : Derivatives of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine have shown inhibitory effects on tumor necrosis factor alpha and nitric oxide, suggesting potential use in treatments involving these pathways (Lei, Wang, Xiong, & Lan, 2017).
Cytotoxicity Against Cancer Cell Lines : Certain thieno[2,3‐d]pyrimidine derivatives have shown cytotoxicity against various cancer cell lines, indicating their potential as anti-cancer agents (Saddik et al., 2017).
properties
IUPAC Name |
5-(4-chlorophenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN4S/c23-17-8-6-16(7-9-17)19-14-28-22-20(19)21(24-15-25-22)27-12-10-26(11-13-27)18-4-2-1-3-5-18/h1-9,14-15H,10-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWPLXDCPKQVZKI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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